Cas no 15814-45-6 (Benzenepropanoic acid,2-propen-1-yl ester)

• Product Name: Benzenepropanoic acid,2-propen-1-yl ester
• CAS No: 15814-45-6
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 173477
• PubChem ID: 85120
• Update Time: 2025-04-19

Benzenepropanoic acid,2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,2-propen-1-yl ester
• 2-propen-1-yl 3-phenypropionate
• allyl 3-phenylpropionate
• Benzenepropanoic acid, 2-propenyl ester
• prop-2-en-1-yl 3-phenylpropanoate
• DTXSID3065950
• 15814-45-6
• Benzenepropanoic acid, 2-propen-1-yl ester
• 3-phenyl-propionic acid allyl ester
• XZZUAUYBSOXKLR-UHFFFAOYSA-N
• prop-2-enyl 3-phenylpropanoate
• NS00025141
• 3-Phenylpropionic acid, allyl ester
• Q65224684
• Allyl 3-phenylpropanoate #
• SCHEMBL250955
• EINECS 239-913-6
• Hydrocinnamic acid, allyl ester

• Inchi： 1S/C12H14O2/c1-2-10-14-12(13)9-8-11-6-4-3-5-7-11/h2-7H,1,8-10H2
• InChI Key： XZZUAUYBSOXKLR-UHFFFAOYSA-N
• SMILES： O(CC=C)C(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.018
• Boiling Point: 274.3°C at 760 mmHg
• Flash Point: 115.9°C
• Refractive Index: 1.509
• PSA: 26.3
• LogP: 2.34840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters